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Compound of Interest

Compound Name: Barium chromate

Cat. No.: B076100

An In-depth Technical Guide to the Safety Data for Barium Chromate

This technical guide provides a comprehensive overview of the safety data for barium
chromate (BaCrOa4), a compound used in various industrial applications, including as a
pigment, in pyrotechnics, and as a corrosion inhibitor.[1] Given its hazardous nature, a
thorough understanding of its properties and associated safety measures is crucial for
researchers, scientists, and drug development professionals. This document summarizes key
guantitative data, outlines emergency procedures, and provides visual workflows for safe
handling and response.

Physicochemical Properties

Barium chromate is a yellow crystalline powder with the following properties:
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Property Value Source
Molecular Formula BaCrOa [2]
Molar Mass 253.37 g/mol [2]
Appearance Yellow powder [2]
Density 4.498 g/cm? at 15 °C [3]
Melting Point 210 °C (decomposes) [2]
Solubility in Water 0.2775 mg/100 mL at 20 °C [2]
Solubility Product (Ksp) 1.17 x 101 [2]

Stable under normal
. conditions, but may react
Stability ] ] ) [4]
vigorously with reducing

agents.

Toxicological Data

Barium chromate is recognized as a toxic and carcinogenic substance.[1][2] The hexavalent
chromium component is a known human carcinogen.[1]

Parameter Value Species Route Source

LD50 (Lethal

3000 mg/kg Rat Oral [4]
Dose, 50%)

Group 1:
Carcinogenicity Carcinogenic to - -

humans

Genotoxic and
o cytotoxic to ]
Genotoxicity Human lung cells  In vitro [2][3]
human lung

cells.

Experimental Protocols:
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Detailed experimental protocols for the toxicological studies of barium chromate are not

available in standard safety data sheets. However, the determination of toxicity for heavy metal

compounds generally follows established methodologies. Acute oral toxicity, for instance, is

typically determined using protocols similar to the OECD Guidelines for the Testing of

Chemicals, such as Test Guideline 423 (Acute Oral Toxicity - Acute Toxic Class Method). These

studies involve administering the substance to animals (commonly rats) in graded doses to

determine the dose at which 50% of the test population succumbs.

Carcinogenicity is assessed through long-term animal studies and epidemiological data from

human exposure.[5] Genotoxicity and cytotoxicity are often evaluated using in vitro methods

with cell cultures, as was the case with the study on human lung cells.[6] Analytical methods

such as atomic absorption spectroscopy (AAS) and inductively coupled plasma-mass

spectrometry (ICP-MS) are used to measure the concentration of heavy metals in biological

and environmental samples.[7][8]

Hazard Identification and Classification

Barium chromate is classified as hazardous under the Globally Harmonized System of

Classification and Labelling of Chemicals (GHS).

Hazard Class GHS Category Hazard Statement
o ] H272: May intensify fire;
Oxidizing solids 2 .
oxidizer
Acute toxicity, Oral 4 H302: Harmful if swallowed
Acute toxicity, Inhalation 4 H332: Harmful if inhaled
Carcinogenicity 1A H350: May cause cancer

Skin sensitization -

H317: May cause an allergic

skin reaction

Hazardous to the aquatic

environment, acute hazard

H400: Very toxic to aquatic life

Hazardous to the aquatic

environment, long-term hazard

H410: Very toxic to aquatic life

with long lasting effects
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Sources:[2][8][9]

Occupational Exposure Limits

To minimize the risk of occupational exposure, several organizations have established
exposure limits for chromium (VI) compounds.

Organization Limit Value (as Cr) Notes

OSHA (PEL) 0.1 mg/m3 Ceiling

ACGIH (TLV) 0.05 mg/m3 TWA

NIOSH (REL) 0.001 mg/m? Ceiling
Source:[4]

Safety and Handling
Personal Protective Equipment (PPE) Workflow

Proper use of personal protective equipment is essential to prevent exposure to barium
chromate. The following diagram illustrates the recommended PPE workflow.

Personal Protective Equipment (PPE) Workflow

=B e Use NIOSHIMSHA d = E h
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’ ’ ’ dust respirator and shower are available Bicceed oy

Handling Barium Chromate

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment Workflow.

First Aid Measures

In case of exposure, immediate and appropriate first aid is critical.
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First Aid Procedures for Barium Chromate Exposure

Exposure Occurs

Skin Contact Eye Contact

Move to fresh air. Flush skin with water. Immediately flush eyes with plenty of water
If not breathing, give artificial respiration. Wash clothing before reuse. for at least 15 minutes. Call a physician immediately.
Call a physician. Call a physician if irritation occurs. Call a physician.

Click to download full resolution via product page

Caption: First Aid Procedures for Different Exposure Routes.

Spillage and Disposal

In the event of a spill, the area should be evacuated. The spilled substance should be swept
into covered containers, moistened if necessary to prevent dusting, and disposed of according
to local regulations.[10] Do not let the product enter drains.[11] Waste must be disposed of as
hazardous waste.

Storage

Barium chromate should be stored in a dry, well-ventilated place away from direct sunlight,
heat, and incompatible materials such as reducing agents.[4] Containers should be kept tightly
closed and stored away from food and beverages.[4]

This guide is intended to provide essential safety information for handling barium chromate. It
is not a substitute for a comprehensive risk assessment and adherence to all applicable safety
regulations. Always consult the full Safety Data Sheet (SDS) before working with this chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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